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Compound of Interest

Compound Name: cefteram pivoxil

Cat. No.: B1240165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo conversion of the

prodrug cefteram pivoxil into its active antibacterial form, cefteram. Cefteram pivoxil is a

third-generation oral cephalosporin designed to enhance the bioavailability of cefteram. This

document details the mechanism of conversion, presents relevant quantitative pharmacokinetic

data, outlines experimental protocols for analysis, and describes the metabolic fate of the

prodrug moiety.

Introduction
Cefteram is a potent, broad-spectrum cephalosporin antibiotic effective against a wide range of

Gram-positive and Gram-negative bacteria. However, its oral absorption is limited. To

overcome this, it is formulated as the prodrug cefteram pivoxil, a pivaloyloxymethyl ester of

cefteram.[1][2] This esterification increases the lipophilicity of the molecule, facilitating its

absorption through the gastrointestinal tract.[2] Following absorption, the prodrug undergoes

rapid hydrolysis by esterases to release the active cefteram molecule into systemic circulation.

[2][3]

The Conversion Pathway: From Prodrug to Active
Moiety

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1240165?utm_src=pdf-interest
https://www.benchchem.com/product/b1240165?utm_src=pdf-body
https://www.benchchem.com/product/b1240165?utm_src=pdf-body
https://www.benchchem.com/product/b1240165?utm_src=pdf-body
https://www.goldbio.com/products/cefteram-pivoxil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cefteram-pivoxil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cefteram-pivoxil
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cefteram-pivoxil
https://synapse.patsnap.com/article/what-is-cefteram-pivoxil-used-for
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The conversion of cefteram pivoxil to cefteram is a one-step enzymatic hydrolysis reaction.

This process is crucial for the therapeutic efficacy of the drug.

Chemical Reaction
The hydrolysis of the pivaloyloxymethyl ester bond is catalyzed by non-specific esterases

present in the intestinal mucosa, blood, and other tissues. The reaction releases cefteram,

pivalic acid, and formaldehyde as byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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